Cas no 67049-69-8 (34DIHYDROXY2METHYLBUTYROPHENONE)
67049-69-8 structure
Product Name:34DIHYDROXY2METHYLBUTYROPHENONE
CAS No:67049-69-8
MF:C11H14O3
MW:194.227063655853
CID:965280
PubChem ID:49091
Update Time:2025-04-19
34DIHYDROXY2METHYLBUTYROPHENONE Chemical and Physical Properties
Names and Identifiers
-
- 34DIHYDROXY2METHYLBUTYROPHENONE
- 3,4-dihydroxy-2-methyl-1-phenylbutan-1-one
- 1-(3,4-dihydroxyphenyl)-2-methylbutan-1-one
- 3',4'-Dihydroxy-2-methylbutyrophenone
- 1-(3,4-dihydroxyphenyl)-2-methyl-1-butanone
- 67049-69-8
- BUTYROPHENONE, 3',4'-DIHYDROXY-2-METHYL-
- BRN 2578277
- DTXSID80986010
- SCHEMBL9407168
-
- Inchi: 1S/C11H14O3/c1-3-7(2)11(14)8-4-5-9(12)10(13)6-8/h4-7,12-13H,3H2,1-2H3
- InChI Key: OEQYBTLDHVLHOC-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1)O)O)C(C)CC
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
34DIHYDROXY2METHYLBUTYROPHENONE Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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